Cas no 319009-90-0 (4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, hydrochloride (1:1), (aR,3aS,4S,6S,7aR)-)

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, hydrochloride (1:1), (aR,3aS,4S,6S,7aR)- structure
319009-90-0 structure
Product Name:4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, hydrochloride (1:1), (aR,3aS,4S,6S,7aR)-
CAS No:319009-90-0
MF:C14H25BClNO2
MW:285.61780333519
MDL:MFCD16038254
CID:301239
PubChem ID:56972098
Update Time:2025-04-19

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, hydrochloride (1:1), (aR,3aS,4S,6S,7aR)- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, hydrochloride (1:1), (aR,3aS,4S,6S,7aR)-
    • 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propenyl-, hydrochloride, (aR,3aS,4S,6S,7aR)- (9CI)
    • (R)-BoroAlg(+)-Pinanediol-hydrochloride
    • 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, hydrochloride (1:1), (aR,3aS,4S
    • (R)-Boroalg(+)-pinanediol hydrochloride
    • (1R)-1-[(1S,2S,6R,8S)-2,9,9-Trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]dec-4-yl]-3-buten-1-amine hydrochloride (1:1)
    • A5747
    • (1R)-1-[(3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]but-3-en-1-amine--hydrogen chloride (1/1)
    • (1R)-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0?,?]decan-4-yl]but-3-en-1-amine hydrochloride
    • 319009-90-0
    • (1R)-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]but-3-en-1-amine;hydrochloride
    • DTXSID00719327
    • MDL: MFCD16038254
    • Inchi: 1S/C14H24BNO2.ClH/c1-5-6-12(16)15-17-11-8-9-7-10(13(9,2)3)14(11,4)18-15;/h5,9-12H,1,6-8,16H2,2-4H3;1H/t9-,10-,11+,12-,14-;/m0./s1
    • InChI Key: CHFNOPSAXRAGSD-AKDYBRCWSA-N
    • SMILES: Cl.O1B([C@H](CC=C)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

  • Exact Mass: 285.1666869g/mol
  • Monoisotopic Mass: 285.1666869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, hydrochloride (1:1), (aR,3aS,4S,6S,7aR)- Pricemore >>

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4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, hydrochloride (1:1), (aR,3aS,4S,6S,7aR)- Related Literature

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